Cas no 64818-79-7 (Ethyl 2-amino-3-methylbenzoate)

Ethyl 2-amino-3-methylbenzoate is a benzoate ester derivative featuring both an amino and a methyl substituent on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its ester functionality enhances solubility in organic solvents, facilitating further chemical modifications, while the amino group provides a reactive site for derivatization. The methyl group contributes to steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. The compound is characterized by its stability under standard conditions, making it suitable for storage and handling in laboratory and industrial settings. Its well-defined structure ensures consistent performance in synthetic applications.

Ethyl 2-amino-3-methylbenzoate structure

64818-79-7 structure

Product Name:Ethyl 2-amino-3-methylbenzoate

CAS No:64818-79-7

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD11183528

CID:884393

PubChem ID:19064948

Update Time:2025-06-07

Ethyl 2-amino-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-3-methylbenzoate
- ETHYL-2-AMINO-3-METHYLBENZOATE
- 64818-79-7
- MFCD11183528
- DB-342912
- Ethyl2-amino-3-methylbenzoate
- EN300-878269
- DTXSID60597744
- 2-ethyl 2-amino-3-methylbenzoate
- CS-0298961
- QSUCKPVSAAMSIM-UHFFFAOYSA-N
- SCHEMBL5808886
- AKOS009115132
- AS-8490
- MDL： MFCD11183528
- Inchi： 1S/C10H13NO2/c1-3-13-10(12)8-6-4-5-7(2)9(8)11/h4-6H,3,11H2,1-2H3
- InChI Key： QSUCKPVSAAMSIM-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=CC(C)=C1N)=O

Computed Properties

Exact Mass: 179.094628657g/mol
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.103
Boiling Point: 286.1°C at 760 mmHg
Flash Point: 144.2°C
Refractive Index: 1.549

Ethyl 2-amino-3-methylbenzoate Pricemore >>

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Alichem	A019093437-10g	Ethyl 2-amino-3-methylbenzoate	64818-79-7	95%	10g	$549.78	2023-09-01
Fluorochem	228313-1g	Ethyl 2-amino-3-methylbenzoate	64818-79-7	95%	1g	￡64.00	2022-02-28
Fluorochem	228313-5g	Ethyl 2-amino-3-methylbenzoate	64818-79-7	95%	5g	￡200.00	2022-02-28
Fluorochem	228313-10g	Ethyl 2-amino-3-methylbenzoate	64818-79-7	95%	10g	￡320.00	2022-02-28
Apollo Scientific	OR110353-1g	Ethyl 2-amino-3-methylbenzoate	64818-79-7	95%	1g	£58.00	2025-02-19
Apollo Scientific	OR110353-5g	Ethyl 2-amino-3-methylbenzoate	64818-79-7	95%	5g	£172.00	2025-02-19
Apollo Scientific	OR110353-10g	Ethyl 2-amino-3-methylbenzoate	64818-79-7		10g	£340.00	2023-08-31
abcr	AB418615-1 g	Ethyl 2-amino-3-methylbenzoate, 95%; .	64818-79-7	95%	1g	€111.20	2023-04-24
abcr	AB418615-5 g	Ethyl 2-amino-3-methylbenzoate, 95%; .	64818-79-7	95%	5g	€266.80	2023-04-24
abcr	AB418615-10 g	Ethyl 2-amino-3-methylbenzoate, 95%; .	64818-79-7	95%	10g	€404.00	2023-04-24